Cas no 1207033-73-5 (N-4-({4-(6-methylpyridazin-3-yl)oxyphenyl}sulfamoyl)phenylacetamide)
N-4-({4-(6-methylpyridazin-3-yl)oxyphenyl}sulfamoyl)phenylacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-4-({4-(6-methylpyridazin-3-yl)oxyphenyl}sulfamoyl)phenylacetamide
- N-[4-[[4-(6-methylpyridazin-3-yl)oxyphenyl]sulfamoyl]phenyl]acetamide
-
- Inchi: 1S/C19H18N4O4S/c1-13-3-12-19(22-21-13)27-17-8-4-16(5-9-17)23-28(25,26)18-10-6-15(7-11-18)20-14(2)24/h3-12,23H,1-2H3,(H,20,24)
- InChI Key: QIZAUXPXODUKPD-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(S(NC2=CC=C(OC3=NN=C(C)C=C3)C=C2)(=O)=O)C=C1)(=O)C
N-4-({4-(6-methylpyridazin-3-yl)oxyphenyl}sulfamoyl)phenylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5646-0001-2μmol |
N-[4-({4-[(6-methylpyridazin-3-yl)oxy]phenyl}sulfamoyl)phenyl]acetamide |
1207033-73-5 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5646-0001-5μmol |
N-[4-({4-[(6-methylpyridazin-3-yl)oxy]phenyl}sulfamoyl)phenyl]acetamide |
1207033-73-5 | 90%+ | 5μl |
$63.0 | 2023-05-21 | |
| Life Chemicals | F5646-0001-1mg |
N-[4-({4-[(6-methylpyridazin-3-yl)oxy]phenyl}sulfamoyl)phenyl]acetamide |
1207033-73-5 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5646-0001-2mg |
N-[4-({4-[(6-methylpyridazin-3-yl)oxy]phenyl}sulfamoyl)phenyl]acetamide |
1207033-73-5 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5646-0001-3mg |
N-[4-({4-[(6-methylpyridazin-3-yl)oxy]phenyl}sulfamoyl)phenyl]acetamide |
1207033-73-5 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5646-0001-4mg |
N-[4-({4-[(6-methylpyridazin-3-yl)oxy]phenyl}sulfamoyl)phenyl]acetamide |
1207033-73-5 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5646-0001-5mg |
N-[4-({4-[(6-methylpyridazin-3-yl)oxy]phenyl}sulfamoyl)phenyl]acetamide |
1207033-73-5 | 90%+ | 5mg |
$69.0 | 2023-05-21 |
N-4-({4-(6-methylpyridazin-3-yl)oxyphenyl}sulfamoyl)phenylacetamide Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
Additional information on N-4-({4-(6-methylpyridazin-3-yl)oxyphenyl}sulfamoyl)phenylacetamide
Introduction to N-4-({4-(6-methylpyridazin-3-yl)oxyphenyl}sulfamoyl)phenylacetamide (CAS No 1207033-73-5)
N-4-({4-(6-methylpyridazin-3-yl)oxyphenyl}sulfamoyl)phenylacetamide, identified by its CAS number 1207033-73-5, is a specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in drug discovery and development. The unique structural features of this molecule, particularly its sulfamoyl and pyridazine moieties, contribute to its potential therapeutic applications.
The molecular structure of N-4-({4-(6-methylpyridazin-3-yl)oxyphenyl}sulfamoyl)phenylacetamide consists of several key functional groups that are critical for its biological interactions. The presence of a sulfamoyl group enhances its solubility and reactivity, while the pyridazine ring provides a scaffold for further chemical modifications. These features make the compound an attractive candidate for designing novel therapeutic agents.
In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. N-4-({4-(6-methylpyridazin-3-yl)oxyphenyl}sulfamoyl)phenylacetamide has been investigated for its potential role in inhibiting key enzymes and receptors involved in inflammatory and metabolic disorders. Preliminary studies have shown that this compound exhibits notable activity against targets such as COX-2 and NF-κB, which are central to the inflammatory response.
The synthesis of N-4-({4-(6-methylpyridazin-3-yl)oxyphenyl}sulfamoyl)phenylacetamide involves a multi-step process that requires precise control over reaction conditions. The introduction of the 6-methylpyridazin-3-yl moiety is particularly crucial, as it influences the compound's binding affinity and selectivity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, have been employed to ensure high yields and purity.
One of the most compelling aspects of N-4-({4-(6-methylpyridazin-3-yl)oxyphenyl}sulfamoyl)phenylacetamide is its potential in addressing unmet medical needs. Current research focuses on understanding its mechanism of action and optimizing its pharmacokinetic properties. By leveraging computational modeling and high-throughput screening, scientists aim to identify derivatives with enhanced efficacy and reduced side effects.
The pharmacological profile of this compound suggests that it may serve as a lead molecule for developing treatments against conditions such as rheumatoid arthritis, obesity, and type 2 diabetes. The sulfamoyl group's ability to interact with biological targets makes it a versatile tool for drug design. Additionally, the phenylacetamide moiety contributes to the compound's stability and bioavailability.
In conclusion, N-4-({4-(6-methylpyridazin-3-yl)oxyphenyl}sulfamoyl)phenylacetamide (CAS No 1207033-73-5) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities position it as a valuable asset in the quest for novel therapeutic interventions. As research continues to uncover new insights into its mechanisms of action, this compound holds great potential for improving human health.
1207033-73-5 (N-4-({4-(6-methylpyridazin-3-yl)oxyphenyl}sulfamoyl)phenylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)